Cas no 7497-10-1 (Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester)
7497-10-1 structure
Product Name:Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
CAS No:7497-10-1
MF:C13H3Cl7O2
MW:439.332717180252
CID:574579
PubChem ID:346724
Update Time:2025-04-19
Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
- NSC405024; AC1L85N4; NSC-405024; Benzoic acid, 3,4-dichloro-,pentachlorophenyl ester;
- 7497-10-1
- (2,3,4,5,6-pentachlorophenyl) 3,4-dichlorobenzoate
- Benzoic acid, 3,4-dichloro-,pentachlorophenyl ester
- NSC405024
- DTXSID60323868
- NSC-405024
-
- Inchi: 1S/C13H3Cl7O2/c14-5-2-1-4(3-6(5)15)13(21)22-12-10(19)8(17)7(16)9(18)11(12)20/h1-3H
- InChI Key: PUAMOKDPCZWYCF-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1OC(C1C=CC(=C(C=1)Cl)Cl)=O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 435.79559
- Monoisotopic Mass: 435.795273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 7.47960
Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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